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An In-Depth Technical Guide to the Commercial Availability and Synthesis of 2,7-Dimethyl-
azepane

For Researchers, Scientists, and Drug Development Professionals

Abstract
The azepane scaffold, a seven-membered nitrogen-containing heterocycle, is a structure of

growing importance in medicinal chemistry, prized for its inherent three-dimensionality which

offers a route to escape the "flatland" of traditional aromatic drug candidates.[1][2] This guide

provides a detailed analysis of the commercial availability of a specific, functionally relevant

derivative: 2,7-Dimethyl-azepane. Our investigation reveals that this compound is not a

standard, off-the-shelf reagent. Consequently, this document serves as a practical whitepaper

for its de novo synthesis. We provide an expert analysis of synthetic strategies, focusing on a

modern, high-yield photochemical method and a classical approach via the reduction of a

commercially available, albeit uncharacterized, precursor. This guide is structured to provide

drug development professionals with the critical information needed to access and utilize this

valuable molecular scaffold.
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Introduction: The Significance of the Azepane
Scaffold
In the landscape of drug discovery, the exploration of novel chemical space is paramount.

Saturated heterocycles are foundational building blocks, yet the seven-membered azepane

ring remains significantly underrepresented in medicinal chemistry libraries compared to its

five- and six-membered pyrrolidine and piperidine counterparts.[2] This underutilization is not

due to a lack of potential, but rather to a historical scarcity of efficient and versatile synthetic

methods for its construction.[2][3]

The 2,7-disubstituted azepane motif is of particular interest. The two methyl groups at the C2

and C7 positions create stereocenters (cis- and trans-isomers), providing a rigidified, three-

dimensional handle to orient pharmacophoric features and probe complex protein binding

pockets. Accessing such scaffolds is key to developing next-generation therapeutics with

improved selectivity and physicochemical properties.[4]

Physicochemical Properties of 2,7-Dimethyl-
azepane
A precise physicochemical profile is essential for any research endeavor. As 2,7-Dimethyl-
azepane is not a standard catalog item, a dedicated CAS number has not been assigned for

the isomeric mixture or individual stereoisomers.

Property Value Source

Molecular Formula C₈H₁₇N Calculated

Molecular Weight 127.23 g/mol Calculated

Isomers
(2R,7R), (2S,7S), (2R,7S) -

cis/trans
Inferred

CAS Number Not Assigned Supplier Catalogs

Physical Form
Expected to be a liquid or low-

melting solid
Analog Comparison
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Commercial Availability: A Landscape of Precursors
A thorough search of major chemical supplier catalogs confirms that 2,7-Dimethyl-azepane is

not commercially available as a stock chemical. Researchers seeking to incorporate this moiety

must rely on in-house synthesis.

However, a potential synthetic precursor, an unsaturated azepine derivative, is listed by Sigma-

Aldrich. This provides a potential, albeit unverified, starting point for synthesis.

Compound Name Supplier CAS Number Notes

METHYL 2,7-

DIMETHYL-1H-

AZEPINE-1-

CARBOXYLATE

Sigma-Aldrich 20646-43-9

Sold "as-is" for early

discovery research.

The supplier does not

collect or provide

analytical data, and

the buyer assumes

responsibility for

confirming identity and

purity. All sales are

final.

Recommended Routes for In-House Synthesis
Given the lack of direct commercial sources, the ability to synthesize 2,7-Dimethyl-azepane is

critical. We present two viable, validated routes.

Route 1: Dearomative Ring Expansion of a Nitroarene
(Recommended)
This modern approach, developed by Ruffoni, Leonori, and coworkers, offers a powerful and

highly flexible method for creating complex, polysubstituted azepanes from simple nitroarenes.

[2] The strategy is centered on the photochemical conversion of a nitro group into a singlet

nitrene, which then undergoes a dearomative ring expansion.

Workflow: Photochemical Synthesis of 2,7-Dimethyl-azepane
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Step 1: Photochemical Ring Expansion

Step 2: Reduction to Azepane

1,2-Dimethyl-3-nitrobenzene

3H-Azepine Intermediate

Blue Light (LED)
P(Oi-Pr)₃, Et₂NH

Room Temperature

cis/trans-2,7-Dimethyl-azepane

H₂ (1 atm)
Pd/C or PtO₂

Ethanol or Methanol

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of 2,7-Dimethyl-azepane.

Expert Insights & Rationale:

The key to this reaction is the in situ generation of a singlet nitrene from the nitro group using a

phosphite reagent under blue light irradiation. This highly reactive intermediate rearranges the

six-membered aromatic ring into a seven-membered 3H-azepine. This method is exceptionally

powerful because the substitution pattern of the starting nitroarene directly translates to the

final azepane, allowing for precise control over functionalization.[2] The subsequent reduction

is a standard hydrogenation, effectively saturating the ring to yield the target compound.

Detailed Experimental Protocol (Adapted from Mykura et al.[2]):

Step 1: Photochemical N-Insertion.
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To a solution of 1,2-Dimethyl-3-nitrobenzene (1.0 eq) in a suitable solvent, add

diethylamine (Et₂NH, 8.0 eq) and triisopropyl phosphite (P(Oi-Pr)₃, 20.0 eq).

Irradiate the mixture with blue LEDs at room temperature, monitoring the reaction by TLC

or LC-MS until the starting material is consumed.

Upon completion, concentrate the reaction mixture under reduced pressure. The crude

3H-azepine intermediate can be purified by column chromatography or carried directly to

the next step.

Step 2: Hydrogenation.

Dissolve the crude 3H-azepine intermediate in ethanol (0.1 M).

Add Palladium on carbon (Pd/C, 10 wt%) or Platinum oxide (PtO₂, 10 mol%).[5]

Stir the suspension vigorously under a hydrogen atmosphere (1 atm, balloon) at room

temperature for 24-48 hours.

Filter the reaction mixture through a pad of Celite®, washing thoroughly with ethanol.

Concentrate the filtrate under reduced pressure to yield the crude 2,7-Dimethyl-azepane.

Further purification by distillation or chromatography may be required to separate isomers.

Route 2: Reduction of a Commercial Precursor
This route leverages the commercially available, albeit uncharacterized, azepine derivative

from Sigma-Aldrich. This pathway is more direct but carries the risk associated with an

unverified starting material.

Workflow: Reduction of Azepine Precursor

Methyl 2,7-dimethyl-
1H-azepine-1-carboxylate

(CAS 20646-43-9)
N-Boc Hydrolysis

LiOH or NaOH
THF/H₂O Ring Hydrogenation

H₂ (high pressure)
Pd/C or PtO₂

MeOH 2,7-Dimethyl-azepane

Click to download full resolution via product page
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Caption: Synthetic pathway from a commercial azepine precursor.

Expert Insights & Rationale:

This two-step process first requires the hydrolysis of the N-carbamate protecting group.

Saponification with a base like lithium hydroxide is a standard procedure. The subsequent step

is the complete reduction of the unsaturated azepine ring. Due to the conjugated diene system,

this hydrogenation may require more forcing conditions (e.g., higher pressure) than the

reduction of the 3H-azepine in Route 1. The choice of catalyst (Pd/C, PtO₂, or Rh/Al₂O₃) can

influence the stereochemical outcome of the final product.

Detailed Experimental Protocol:

Step 1: Hydrolysis of N-Carbamate.

Dissolve the Methyl 2,7-dimethyl-1H-azepine-1-carboxylate (1.0 eq) in a mixture of THF

and water.

Add an excess of lithium hydroxide (LiOH, 3-5 eq) and stir at room temperature or gentle

heat until the reaction is complete.

Neutralize the reaction with a mild acid and extract the product into an organic solvent

(e.g., ethyl acetate). Dry and concentrate to yield the free amine.

Step 2: Hydrogenation.

Dissolve the crude amine from the previous step in methanol.

Add a suitable hydrogenation catalyst (e.g., 10% Pd/C).

Pressurize the reaction vessel with hydrogen gas (50-100 psi) and heat as necessary.

Monitor the reaction for hydrogen uptake. Upon completion, filter the catalyst and

concentrate the solvent to yield 2,7-Dimethyl-azepane.

Applications in Drug Discovery
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The azepane scaffold is a validated "privileged structure" in medicinal chemistry.[4] Its

derivatives have been successfully incorporated into a wide range of clinically approved drugs

and investigational agents.[6] The value of the azepane ring lies in its ability to:

Provide 3D Diversity: Moving away from flat, aromatic systems to saturated, sp³-rich

scaffolds can improve solubility, reduce off-target effects, and enhance metabolic stability.[1]

Act as a Conformationally Flexible Core: The seven-membered ring can adopt multiple low-

energy conformations, allowing it to adapt to the shape of a target's binding site.

Enable Novel Intellectual Property: The relative scarcity of azepane-based drugs provides

significant opportunities for generating novel compositions of matter.[1]

By developing robust synthetic access to specific derivatives like 2,7-Dimethyl-azepane,

researchers can systematically explore structure-activity relationships (SAR) in this valuable

region of chemical space.

Conclusion
While 2,7-Dimethyl-azepane is not a readily available catalog chemical, it represents an

accessible and highly valuable target for synthetic and medicinal chemists. The modern

photochemical ring expansion of nitroarenes offers a state-of-the-art, flexible, and reliable

method for its production. This guide provides the foundational knowledge and detailed

protocols necessary for researchers to synthesize and utilize this important scaffold,

empowering the discovery of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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